Cas no 1225795-88-9 (3-(5-Bromothiophen-2-yl)butan-1-amine)

• Product Name: 3-(5-Bromothiophen-2-yl)butan-1-amine
• CAS No: 1225795-88-9
• MF: C₈H₁₂BrNS
• MW: 234.156579971313
• CID: 5752888
• PubChem ID: 82082984
• Update Time: 2025-06-08

3-(5-Bromothiophen-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1897195
• 1225795-88-9
• 3-(5-bromothiophen-2-yl)butan-1-amine
• 3-(5-Bromothiophen-2-yl)butan-1-amine

• Inchi： 1S/C8H12BrNS/c1-6(4-5-10)7-2-3-8(9)11-7/h2-3,6H,4-5,10H2,1H3
• InChI Key： KQKRDIULEAWIAY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)CCN)S1

Computed Properties

• Exact Mass: 232.98738g/mol
• Monoisotopic Mass: 232.98738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(5-Bromothiophen-2-yl)butan-1-amine

Introduction to 3-(5-Bromothiophen-2-yl)butan-1-amine (CAS No: 1225795-88-9)

3-(5-Bromothiophen-2-yl)butan-1-amine (CAS No: 1225795-88-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a unique structural motif combining a butylamine moiety with a brominated thiophene ring, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-(5-Bromothiophen-2-yl)butan-1-amine consists of a four-carbon chain terminated with an amine group, linked to a thiophene ring substituted with a bromine atom at the 5-position. This arrangement provides a versatile platform for further functionalization, enabling the development of complex molecules with tailored biological activities. The presence of both the amine and bromine functionalities allows for diverse chemical transformations, including nucleophilic substitution, cross-coupling reactions, and condensation processes.

In recent years, there has been growing interest in thiophene derivatives due to their wide range of applications in medicinal chemistry. Thiophenes, particularly those bearing bromine substituents, are known for their role as key building blocks in the synthesis of pharmaceuticals, agrochemicals, and materials science applications. The bromine atom at the 5-position of the thiophene ring in 3-(5-Bromothiophen-2-yl)butan-1-amine enhances its reactivity, making it an ideal candidate for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

One of the most compelling aspects of 3-(5-Bromothiophen-2-yl)butan-1-amine is its potential as a precursor in the development of novel therapeutic agents. Thiophene-based compounds have shown efficacy in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The butylamine side chain provides a hydrophobic anchor that can be modified to enhance solubility and bioavailability, while the bromothiophene core offers opportunities for further derivatization to achieve specific pharmacological targets.

Recent studies have highlighted the importance of 3-(5-Bromothiophen-2-yl)butan-1-amine in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into drug candidates, researchers aim to develop selective kinase inhibitors that can modulate these pathways effectively. The bromine atom on the thiophene ring allows for easy modification via transition metal catalysis, enabling the construction of intricate molecular architectures necessary for high binding affinity and selectivity.

The pharmaceutical industry has also explored 3-(5-Bromothiophen-2-yl)butan-1-amine as a building block for antiviral drugs. Thiophene derivatives have demonstrated activity against various viruses by interfering with viral replication mechanisms. The structural flexibility of this compound allows chemists to modify specific regions to optimize interactions with viral targets. For instance, recent research has shown that derivatives of 3-(5-Bromothiophen-2-yl)butan-1-amine can inhibit viral proteases and polymerases, thereby reducing viral load in infected individuals.

Another area where 3-(5-Bromothiophen-2-yl)butan-1-amine has found utility is in the development of advanced materials. Thiophene-based polymers are known for their excellent electrical conductivity and mechanical properties, making them suitable for use in organic electronics and renewable energy technologies. By incorporating this compound into polymer backbones, researchers can enhance material performance through fine-tuning of electronic properties and thermal stability.

The synthesis of 3-(5-Bromothiophen-2-yb)butanamidine (CAS No: 1225795889) involves multi-step organic transformations that highlight its synthetic versatility. Typically, the preparation starts with the bromination of 2-thiophenemethanol followed by coupling with butyraldehyde under basic conditions. This approach leverages readily available starting materials and standard reaction conditions, making it accessible for both academic and industrial settings.

In conclusion,3-(5-Bromothiophen)-2-yb-butamidine (CAS No: 1225795889) represents a significant advancement in synthetic chemistry with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative therapeutics and functional materials. As our understanding of its properties continues to evolve,3-(5-Bromothiophen)-2-yb-butamidine (CAS No: 1225795889) is poised to play an even greater role in shaping the future of chemical research.